Cas no 912763-95-2 (5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 912763-95-2
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 5737089
• PubChem ID: 131543000
• Update Time: 2025-10-21

5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 5-(2-chlorophenyl)-
• 912763-95-2
• EN300-1142646
• 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C11H8ClNO/c12-10-4-2-1-3-9(10)11-6-5-8(7-14)13-11/h1-7,13H
• InChI Key： NQTZADLZBYQNNF-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Cl)=CC=C1C=O

Computed Properties

• Exact Mass: 205.0294416g/mol
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde

5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 912763-95-2): A Comprehensive Overview

5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 912763-95-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a chlorophenyl group and a pyrrole ring with a carbaldehyde functionality. These characteristics make it an intriguing molecule for various applications, particularly in the development of new pharmaceuticals and chemical probes.

The chemical structure of 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde is defined by its molecular formula, C₁₀H₈ClNO, and its molecular weight of 189.63 g/mol. The presence of the chlorophenyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The pyrrole ring, a five-membered heterocyclic compound with a nitrogen atom, is known for its aromaticity and ability to participate in various chemical reactions.

In recent years, 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antitumor drugs. The carbaldehyde functionality provides a reactive site for further functionalization, allowing for the introduction of various substituents that can modulate the compound's biological activity.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde as a key intermediate in the synthesis of a series of pyrrolo[3,4-c]pyrazoles. These compounds exhibited potent inhibitory activity against specific kinases, making them promising candidates for the treatment of cancer and other diseases characterized by aberrant kinase activity. The study demonstrated that the introduction of different substituents at the carbaldehyde position significantly influenced the potency and selectivity of the final products.

Beyond its medicinal applications, 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde has also found utility in organic synthesis as a building block for more complex molecules. Its reactivity and structural flexibility make it an attractive starting material for synthetic chemists aiming to construct molecules with specific functionalities or biological activities. For example, it has been used in the synthesis of fluorescent probes for cellular imaging and in the development of catalysts for asymmetric synthesis.

The synthesis of 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-chlorobenzaldehyde with pyrrole followed by oxidation to introduce the carbaldehyde group. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using metal-free catalysts and mild reaction conditions.

In addition to its synthetic applications, 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde has been investigated for its potential as a chemical probe in biological systems. Chemical probes are small molecules that can be used to study protein function and validate therapeutic targets. The ability to modify the structure of 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde through functionalization at the carbaldehyde position allows researchers to tailor its properties for specific biological assays.

The safety profile of 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde

In conclusion, 5-(2-Chlorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 912763-95-2)